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Compound of Interest |

Compound Name: Amyl methyl disulfide

CAS No.: 72437-68-4

Cat. No.: B1595109
Introduction

Amyl methyl disulfide, also known as methyl pentyl disulfide, is an organosulfur compound
that plays a significant role in the fields of flavor chemistry and natural products. Characterized
by a distinctive sulfurous, onion-like aroma, it is a key volatile component in various foods, most
notably in species of the Allium genus, such as onions and chives.[1][2] ItS unique sensory
properties have led to its application as a flavoring agent in the food industry.[3] For
researchers and drug development professionals, understanding the physicochemical
properties, synthesis, and analytical determination of this compound is crucial for leveraging its
potential, whether for developing new flavor profiles or investigating the biological activities of
naturally occurring organosulfur compounds. This guide provides a comprehensive technical
overview of amyl methyl disulfide, from its fundamental chemical identity to detailed analytical
protocols.

Part 1: Chemical Identity and Properties

A precise understanding of a compound's identity is the foundation of all scientific investigation.
Amyl methyl disulfide is an unsymmetrical disulfide, meaning it consists of two different alkyl
groups (amyl and methyl) linked by a disulfide (-S-S-) bond.

Identifiers and Synonyms
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The compound is recognized by several names and registry numbers across various chemical
databases, which can be a source of confusion. The primary identifier is its CAS (Chemical
Abstracts Service) number, which is unique to this specific chemical substance.

Table 1: Core Identifiers for Amyl Methyl Disulfide

Identifier Value Source
Primary Name Amyl methyl disulfide -

CAS Number 72437-68-4 [1][3]14]
Molecular Formula C6H14S2 [11[3114]
Molecular Weight 150.31 g/mol [11[31[5]
IUPAC Name 1-(Methyldisulfanyl)pentane [1][4]

| FEMA Number | 4025 |[1][3][6] |
A comprehensive list of synonyms is essential for exhaustive literature and database searches.

Common Synonyms:[1][2][3][4][5][7]

Methyl pentyl disulfide

» Disulfide, methyl pentyl

¢ Pentyl methyl disulfide

e 1-(Methyldisulfanyl)pentane
» 2,3-Dithiaoctane

e Methyl n-amyl disulfide

¢ Methyl n-pentyl disulphide

Physicochemical Properties
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The physical and chemical properties of amyl methyl disulfide dictate its behavior in various
matrices, its volatility, and the appropriate methods for its handling and analysis.

Table 2: Physicochemical Data for Amyl Methyl disulfide

Property Value Source

Pale yellow clear liquid
Appearance i [3]
(estimated)

Odor Profile Sulfurous, onion-like [2]
Boiling Point 198-202 °C at 760 mmHg [3]
Specific Gravity 0.943 - 0.953 @ 20°C [3]
Refractive Index 1.485 - 1.495 @ 20°C [3]
Flash Point 67.78 °C (154.00 °F) [3]

~ 39.94 mg/L @ 25 °C
Water Solubility (estimated) [3]
estimate

| LogP (o/w) | 3.09 - 3.4 (estimated) |[2] |

The high LogP value indicates significant lipophilicity, suggesting low solubility in water but
good solubility in organic solvents, which is a critical consideration for extraction and
purification protocols.[2][3]

Part 2: Synthesis, Occurrence, and Applications
Synthesis of Unsymmetrical Disulfides

The synthesis of unsymmetrical disulfides like amyl methyl disulfide can be challenging due
to the propensity for symmetrical disulfide formation (dimethyl disulfide and diamyl disulfide).
Modern organic synthesis offers several routes to favor the formation of the desired
unsymmetrical product. One effective one-pot method avoids harsh oxidizing agents by first
reacting one thiol with an activating agent, followed by the introduction of the second thiol.[8]
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A representative synthetic approach involves the reaction of a thiol with 1-chlorobenzotriazole
(BtCl) to form a stable, electrophilic benzotriazolated thiol intermediate (RSBt).[8] This

intermediate can then react cleanly with a second, different thiol to yield the unsymmetrical
disulfide.[8]

Step 1: Activation

Pentanethiol 1-Chlorobenzotriazole
(Amyl Thiol) (BtCl)

CM, -78°C
Amyl-S-Bt
(Activated Intermediate)

Step 2: Coupling

(Methanethiol) Amyl-S-Bt

(Amyl Methyl Disulfide)

Sample in Vial Adsorption Incubation & HS-SPME Injection Thermal Desorption Elution GC Separation Tonization MS Detection Signal Data Processing
+ Internal Standard (Fiber Exposure) (GC Inlet) (Capillary Column) (Tonization & Analysis) (Chromatogram & Spectra)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Sources

¢ 1. Amyl methyl disulfide | C6H14S2 | CID 522459 - PubChem [pubchem.ncbi.nim.nih.gov]
¢ 2. Showing Compound Methyl pentyl disulfide (FDB003176) - FooDB [foodb.ca]

¢ 3. amyl methyl disulfide, 72437-68-4 [thegoodscentscompany.com]

e 4. Methyl pentyl disulfide [webbook.nist.gov]

¢ 5. Methyl pentyl disulfide (CAS 72437-68-4) - Chemical & Physical Properties by Cheméo
[chemeo.com]

o 6. femaflavor.org [femaflavor.org]
e 7.SID 135303558 - PubChem [pubchem.ncbi.nim.nih.gov]

o 8. Inexpensive, One-Pot Synthesis of Unsymmetrical Disulfides Using 1-Chlorobenzotriazole
[organic-chemistry.org]

¢ To cite this document: BenchChem. [An In-Depth Technical Guide to Amyl Methyl Disulfide].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1595109#amyl-methyl-disulfide-cas-number-and-
synonyms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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